Cas no 2964-79-6 (21-Dehydro Dexamethasone Hydrate)

• Product Name: 21-Dehydro Dexamethasone Hydrate
• CAS No: 2964-79-6
• MF: C₂₂H₂₉FO₆
• MW: 408.460470914841
• CID: 1059134
• PubChem ID: 129627261
• Update Time: 2025-04-20

21-Dehydro Dexamethasone Hydrate Chemical and Physical Properties

Names and Identifiers

• 21-Dehydro Dexamethasone Hydrate
• 21-Dehydro Dexamethasone
• 11β,17α-dihydroxy-9α-fluoro-16α-methyl-3,20-dioxo-1,4-pregnadien-21-al
• DEXAMETHASONE IMPURITY I (21-DEHYDRO DEXAMETHASONE)
• 2964-79-6
• 2-[(8S,9S,10S,11S,13S,14R,16S,17S)-9-Fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoacetaldehyde;hydrate
• (11beta,16alpha)-9-Fluoro-11,17-dihydroxy-16-methyl-3,20-dioxopregna-1,4-dien-21-al

• Inchi： 1S/C22H27FO5.H2O/c1-12-8-16-15-5-4-13-9-14(25)6-7-19(13,2)21(15,23)17(26)10-20(16,3)22(12,28)18(27)11-24;/h6-7,9,11-12,15-17,26,28H,4-5,8,10H2,1-3H3;1H2/t12-,15-,16+,17-,19-,20-,21+,22+;/m0./s1
• InChI Key： ZMURNDHCFSXEML-JCMFHFIBSA-N
• SMILES： F[C@]12[C@]3(C=CC(C=C3CC[C@H]1[C@H]1C[C@H](C)[C@@](C(C=O)=O)([C@@]1(C)C[C@@H]2O)O)=O)C.O

Computed Properties

• Exact Mass: 390.18400
• Monoisotopic Mass: 408.19481680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 833
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 91.67000
• LogP: 2.10230